Cas no 64354-50-3 (5-methyl-2-phenyl-3-furoic Acid)

• Product Name: 5-methyl-2-phenyl-3-furoic Acid
• CAS No: 64354-50-3
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 501638
• Update Time: 2025-10-24

5-methyl-2-phenyl-3-furoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-phenylfuran-3-carboxylic acid
• 3-Furancarboxylic acid,5-methyl-2-phenyl-
• 5-Methyl-2-phenyl-3-furoic acid
• 2-Phenyl-5-methyl-furan-carbonsaeure-(3)
• 5-Methyl-2-phenyl-furan-3-carbonsaeure
• 5-methyl-2-phenyl-furan-3-carboxylic acid
• 5-Methyl-2-phenyl-furan-carbonsaeure-(3)
• 5-methyl-2-phenyl-3-furoic Acid

• Inchi： 1S/C12H10O3/c1-8-7-10(12(13)14)11(15-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,13,14)
• InChI Key： CASZQQKUMVLKBY-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(=O)O)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 145-147.5
• PSA: 50.44000
• LogP: 2.95320

5-methyl-2-phenyl-3-furoic Acid Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-methyl-2-phenyl-3-furoic Acid

5-Methyl-2-phenyl-3-furoic Acid (CAS No. 64354-50-3): Properties, Applications, and Market Insights

5-Methyl-2-phenyl-3-furoic Acid (CAS No. 64354-50-3) is a specialized organic compound belonging to the furan carboxylic acid family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a methyl group and a phenyl ring on the furan backbone contributes to its distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 5-Methyl-2-phenyl-3-furoic Acid is C₁₂H₁₀O₃, with a molecular weight of 202.21 g/mol. Its crystalline structure and moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO) make it suitable for various laboratory applications. Researchers often explore its potential as a building block for heterocyclic compounds, particularly in the development of novel bioactive molecules.

One of the most frequently asked questions about 5-Methyl-2-phenyl-3-furoic Acid is regarding its synthesis. The compound is typically prepared through the oxidation of corresponding furan derivatives or via cyclization reactions involving appropriate precursors. Recent studies have highlighted its role in green chemistry applications, where milder reaction conditions are employed to enhance sustainability.

In the pharmaceutical industry, 5-Methyl-2-phenyl-3-furoic Acid serves as a key intermediate for the synthesis of potential drug candidates. Its structural motif is found in several anti-inflammatory and antimicrobial agents, aligning with current trends in drug discovery. The compound's ability to interact with biological targets has made it a subject of interest in medicinal chemistry research, particularly in the context of personalized medicine.

The agrochemical sector also benefits from derivatives of 5-Methyl-2-phenyl-3-furoic Acid, where it contributes to the development of new-generation crop protection agents. With the growing demand for sustainable agriculture solutions, researchers are investigating its potential in creating environmentally friendly pesticides with reduced ecological impact.

From a commercial perspective, the global market for furan-based chemicals like 5-Methyl-2-phenyl-3-furoic Acid is experiencing steady growth. This trend is driven by increasing R&D investments in specialty chemicals and the expanding applications in life sciences. Quality standards for this compound typically require ≥98% purity, with HPLC being the preferred analytical method for verification.

Storage and handling of 5-Methyl-2-phenyl-3-furoic Acid require standard laboratory precautions. The compound should be kept in a cool, dry place away from strong oxidizers. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this chemical.

Recent advancements in computational chemistry have enabled better prediction of the properties and reactivities of 5-Methyl-2-phenyl-3-furoic Acid derivatives. This aligns with the current industry focus on AI-assisted molecular design, where such compounds are being virtually screened for potential applications in various fields.

The future outlook for 5-Methyl-2-phenyl-3-furoic Acid appears promising, particularly in the context of bioconjugation chemistry and material science applications. As research continues to uncover new facets of its chemical behavior, this compound is likely to find expanded utility across multiple scientific disciplines.